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Compound of Interest

Compound Name: Ethyl methacrylate

Cat. No.: B166134

A Technical Guide to the Vapor Pressure of Ethyl
Methacrylate

This technical guide provides an in-depth overview of the vapor pressure of ethyl
methacrylate at various temperatures, intended for researchers, scientists, and professionals
in drug development. This document compiles quantitative data, details common experimental
methodologies for vapor pressure determination, and visualizes the relevant process of free-
radical polymerization.

Data Presentation: Vapor Pressure of Ethyl
Methacrylate

The vapor pressure of ethyl methacrylate is a critical physicochemical property influencing its
handling, formulation, and application. The following table summarizes experimentally
determined vapor pressure values at different temperatures, converted to common units for
ease of comparison.
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Vapor

Temperature Temperature Vapor Vapor
Pressure

(°C) (°F) Pressure (hPa) Pressure (kPa)
(mmHg)

2.2 36 14 18.7 1.87

20 68 15 20 2.0

20 68 15.98 21.3 2.13

22.8 73 26.2 34.9 3.49

47.8 118 67 89.3 8.93

Note: Data compiled from various sources.[1][2][3][4][5] Minor discrepancies in vapor pressure
at the same temperature may arise from different experimental methodologies and purities of
the substance tested.

Experimental Protocols for Vapor Pressure
Determination

The determination of vapor pressure for a volatile liquid like ethyl methacrylate can be
achieved through several established experimental methods. The choice of method often
depends on the required precision, the temperature and pressure range of interest, and the
properties of the substance. Three common methods are the static method, ebulliometry, and
the isoteniscope method.

Static Method

The static method is a direct measurement technique where the liquid is placed in a
thermostatically controlled, evacuated container. The pressure of the vapor in equilibrium with
the liquid is measured directly using a pressure transducer.

General Protocol:

o A sample of ethyl methacrylate is introduced into a sample vessel, which is then connected
to a vacuum line and a pressure measuring device.
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e The sample is thoroughly degassed to remove any dissolved air or other volatile impurities.
This is often achieved by repeated freeze-pump-thaw cycles.

e The sample vessel is immersed in a constant-temperature bath, and the system is allowed to
reach thermal and vapor-liquid equilibrium.

e The pressure inside the vessel, which is the vapor pressure of the sample at that
temperature, is recorded.

o Measurements are repeated at different temperatures to obtain a vapor pressure curve.

This method is considered highly accurate and is suitable for a wide range of pressures.[4][6]

[7]

Ebulliometry (Dynamic Method)

Ebulliometry involves measuring the boiling point of the liquid at a controlled, sub-atmospheric
pressure. The applied pressure is then equal to the vapor pressure of the liquid at that boiling
temperature.

General Protocol:

» Ethyl methacrylate is placed in an ebulliometer, which is an apparatus designed to maintain
a stable boiling state.

e The system is connected to a pressure control system, and the pressure is set to a desired
value.

e The liquid is heated until it boils. The design of the ebulliometer ensures that the temperature
measured is that of the vapor in equilibrium with the boiling liquid, avoiding errors due to
superheating.

o The stable boiling temperature is recorded at the set pressure. This temperature-pressure
pair represents a point on the vapor pressure curve.

e The process is repeated at various pressures to map out the vapor pressure as a function of
temperature.[3][5][8]
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Isoteniscope Method

The isoteniscope method is a comparative technique where the vapor pressure of the sample
is balanced against a known external pressure.

General Protocol:
» The bulb of the isoteniscope is partially filled with ethyl methacrylate.

e The isoteniscope is placed in a constant-temperature bath and connected to a pressure-
vacuum system and a manometer.

e The sample is degassed by boiling it under reduced pressure to expel any dissolved gases.

o After degassing, the external pressure is adjusted so that the level of the liquid in the U-tube
of the isoteniscope is equal on both sides. At this point, the external pressure is equal to the
vapor pressure of the sample.

e The temperature of the bath and the external pressure are recorded.
o Measurements are repeated at different temperatures.[1][2][9][10]

Visualization of Ethyl Methacrylate Polymerization

Ethyl methacrylate is a monomer that readily undergoes free-radical polymerization to form
poly(ethyl methacrylate), a polymer with various industrial and medical applications. The
following diagram illustrates the fundamental stages of this process.
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Free-Radical Polymerization of Ethyl Methacrylate
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Caption: Workflow of the free-radical polymerization of ethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Vapor pressure of ethyl methacrylate at different
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166134#vapor-pressure-of-ethyl-methacrylate-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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